Cas no 2200360-84-3 (4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid)

• Product Name: 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid
• CAS No: 2200360-84-3
• MF: C₁₄H₁₅F₃N₂O₃
• MW: 316.275714159012
• CID: 5631006
• PubChem ID: 165921069
• Update Time: 2025-06-10

4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28293194
• 2200360-84-3
• 4-[4-(2,2,2-trifluoroacetamido)piperidin-1-yl]benzoic acid
• 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid

• Inchi： 1S/C14H15F3N2O3/c15-14(16,17)13(22)18-10-5-7-19(8-6-10)11-3-1-9(2-4-11)12(20)21/h1-4,10H,5-8H2,(H,18,22)(H,20,21)
• InChI Key： KDOHIPCFTRXLDP-UHFFFAOYSA-N
• SMILES： FC(C(NC1CCN(C2C=CC(C(=O)O)=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 316.10347683g/mol
• Monoisotopic Mass: 316.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid

Introduction to 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid (CAS No. 2200360-84-3)

4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid (CAS No. 2200360-84-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a trifluoroacetamido group, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid is defined by its molecular formula C₁₇H₁₇F₃N₂O₃. The presence of the trifluoroacetamido group imparts significant stability and enhances the compound's pharmacological properties. The piperidine ring, on the other hand, contributes to the compound's ability to interact with specific biological targets, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid has also shown promise in cancer research. Studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific metabolic pathways that are overactive in cancer cells. For instance, it has been shown to inhibit the activity of key enzymes involved in fatty acid synthesis and glycolysis, which are crucial for cancer cell proliferation.

The pharmacokinetic properties of 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid have also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been found to have good oral bioavailability and a long half-life, making it suitable for chronic administration. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and maintain therapeutic concentrations over an extended period.

The safety profile of 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 4-4-(2,2,2-trifluoroacetamido)piperidin-1-ylbenzoic acid (CAS No. 2200360-84-3) represents a promising candidate for various therapeutic applications due to its unique chemical structure and favorable pharmacological properties. Ongoing research continues to explore its potential in treating neurodegenerative diseases and cancer, with promising results indicating its efficacy and safety. As more studies are conducted, this compound may pave the way for new treatments that address significant unmet medical needs.